Cas no 2639448-58-9 (ethyl 3-{2-amino-4-oxo-1H,4H-thieno[3,2-d]pyrimidin-6-yl}benzoate)

• Product Name: ethyl 3-{2-amino-4-oxo-1H,4H-thieno[3,2-d]pyrimidin-6-yl}benzoate
• CAS No: 2639448-58-9
• MF: C₁₅H₁₃N₃O₃S
• MW: 315.347021818161
• CID: 5665502
• PubChem ID: 165897546
• Update Time: 2025-11-03

ethyl 3-{2-amino-4-oxo-1H,4H-thieno[3,2-d]pyrimidin-6-yl}benzoate Chemical and Physical Properties

Names and Identifiers

• 2639448-58-9
• ethyl 3-{2-amino-4-oxo-1H,4H-thieno[3,2-d]pyrimidin-6-yl}benzoate
• EN300-27729267

• Inchi： 1S/C15H13N3O3S/c1-2-21-14(20)9-5-3-4-8(6-9)11-7-10-12(22-11)13(19)18-15(16)17-10/h3-7H,2H2,1H3,(H3,16,17,18,19)
• InChI Key： YDVHVSVOLDAECT-UHFFFAOYSA-N
• SMILES： S1C2C(NC(N)=NC=2C=C1C1C=CC=C(C(=O)OCC)C=1)=O

Computed Properties

• Exact Mass: 315.06776246g/mol
• Monoisotopic Mass: 315.06776246g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 496
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 122Ų

Additional information on ethyl 3-{2-amino-4-oxo-1H,4H-thieno[3,2-d]pyrimidin-6-yl}benzoate

Comprehensive Overview of Ethyl 3-{2-amino-4-oxo-1H,4H-thieno[3,2-d]pyrimidin-6-yl}benzoate (CAS No. 2639448-58-9)

The compound ethyl 3-{2-amino-4-oxo-1H,4H-thieno[3,2-d]pyrimidin-6-yl}benzoate (CAS No. 2639448-58-9) is a highly specialized chemical entity that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This molecule belongs to the class of thienopyrimidine derivatives, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound, including the thieno[3,2-d]pyrimidine core and the ethyl benzoate moiety, make it a promising candidate for further investigation in drug discovery and development.

In recent years, the scientific community has shown increasing interest in thienopyrimidine-based compounds due to their ability to modulate various biological targets. The 2-amino-4-oxo-1H,4H-thieno[3,2-d]pyrimidine scaffold, in particular, has been explored for its potential in targeting enzymes such as kinases and phosphodiesterases, which play critical roles in cellular signaling pathways. The incorporation of the ethyl benzoate group further enhances the compound's physicochemical properties, potentially improving its bioavailability and metabolic stability.

One of the most frequently searched topics related to this compound is its potential application in cancer research. Given the growing global burden of cancer and the urgent need for novel therapeutic agents, researchers are actively investigating thienopyrimidine derivatives for their anticancer properties. Preliminary studies suggest that compounds with this scaffold may exhibit inhibitory effects on tumor cell proliferation, making ethyl 3-{2-amino-4-oxo-1H,4H-thieno[3,2-d]pyrimidin-6-yl}benzoate a molecule of interest in oncology research.

Another area of interest is the compound's potential role in neurodegenerative diseases. With the rising prevalence of conditions such as Alzheimer's and Parkinson's disease, there is a pressing need for molecules that can modulate neurodegenerative pathways. The thieno[3,2-d]pyrimidine core has been studied for its ability to interact with targets involved in neuroprotection, sparking curiosity about whether this compound could contribute to future treatments.

From a synthetic chemistry perspective, the preparation of ethyl 3-{2-amino-4-oxo-1H,4H-thieno[3,2-d]pyrimidin-6-yl}benzoate involves multi-step organic transformations. Researchers often inquire about the optimal synthetic routes and purification methods for this compound, as these factors significantly impact its yield and purity. The ethyl benzoate moiety, in particular, is a common functional group in medicinal chemistry, and its introduction can be achieved through esterification or other coupling reactions.

In the context of drug discovery, the compound's structure-activity relationship (SAR) is a hot topic. Scientists are keen to understand how modifications to the thienopyrimidine core or the benzoate side chain might influence its biological activity. Computational modeling and in vitro assays are frequently employed to explore these relationships, providing valuable insights for the design of more potent analogs.

Given the increasing demand for small molecule therapeutics, ethyl 3-{2-amino-4-oxo-1H,4H-thieno[3,2-d]pyrimidin-6-yl}benzoate represents a compelling case study in modern medicinal chemistry. Its combination of a heterocyclic core and a lipophilic ester group makes it a versatile scaffold for further optimization. Researchers are also exploring its potential as a chemical probe to study biological mechanisms, which could lead to breakthroughs in understanding disease pathways.

In summary, ethyl 3-{2-amino-4-oxo-1H,4H-thieno[3,2-d]pyrimidin-6-yl}benzoate (CAS No. 2639448-58-9) is a compound with significant potential across multiple areas of biomedical research. Its unique structure and biological relevance make it a valuable subject for ongoing studies, particularly in the fields of oncology, neurodegeneration, and drug development. As scientific interest in thienopyrimidine derivatives continues to grow, this compound is likely to remain at the forefront of innovative therapeutic research.